Cas no 113458-71-2 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)

• Product Name: Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• CAS No: 113458-71-2
• Molecular Formula: C₁₇H₁₇N₇O₄
• Molecular Weight: 383.36138
• CID: 234489
• PubChem ID: 3087155

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• 6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-
• 3-Hydroxy-6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
• 113458-71-2
• Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-6,8-dimethyl-
• DTXSID10921075

• InChIKey： BAMVLBHHBHCNAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H17N7O4/c1-9-11(12(25)24(21-9)10-7-5-4-6-8-10)17-13(19-20-15(27)18-17)22(2)16(28)23(3)14(17)26/h4-8,21H,1-3H3,(H2,18,20,27)
• SMILES： C1C=CC(N2NC(C)=C(C34C(=O)N(C)C(=O)N(C)C3=NNC(N4)=O)C2=O)=CC=1

Computed Properties

• Exact Mass: 383.13441
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 383.13420205g/mol
• Heavy Atom Count: 28
• Complexity: 844
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 126.45